N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-3-(isopropylthio)benzamide
Description
N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-3-(isopropylthio)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as DMTB, and it is a thiazole-based inhibitor that has been shown to have a variety of biochemical and physiological effects. In
Scientific Research Applications
Antimicrobial Activity
N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-3-(isopropylthio)benzamide belongs to the class of thiazole derivatives, which have been extensively studied for their antimicrobial properties. Research has shown that thiazole derivatives exhibit significant antimicrobial activity. Specifically, derivatives with electron-donating groups like hydroxyl, amino, and methoxy on the phenyl ring demonstrate enhanced antimicrobial efficacy. This indicates that N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-3-(isopropylthio)benzamide could potentially have strong antimicrobial properties due to its dimethoxy substituted phenyl ring (Chawla, 2016).
Anticancer Activity
Thiazole derivatives, including N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-3-(isopropylthio)benzamide, have also been explored for their potential in anticancer therapy. Studies have shown that these compounds, when synthesized with certain substitutions, exhibit significant anticancer activity against various cancer cell lines. This suggests that N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-3-(isopropylthio)benzamide could be a promising candidate for the development of new anticancer drugs (Ravinaik et al., 2021).
Anti-inflammatory Properties
Research into thiazole derivatives has also revealed their potential as anti-inflammatory agents. Compounds derived from this class have shown efficacy in reducing inflammation, making them potential candidates for the development of new anti-inflammatory drugs. Therefore, N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-3-(isopropylthio)benzamide could possess anti-inflammatory properties as well (Lynch et al., 2006).
properties
IUPAC Name |
N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-propan-2-ylsulfanylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O3S2/c1-13(2)28-16-7-5-6-14(10-16)20(24)23-21-22-18(12-27-21)17-9-8-15(25-3)11-19(17)26-4/h5-13H,1-4H3,(H,22,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEFCKWYSBAPQKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=C(C=C(C=C3)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-3-(isopropylthio)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-[2-(4-chlorophenyl)sulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide](/img/structure/B2405388.png)
![3-(4-Chlorophenyl)-5-methyl-7-(4-methylpiperidin-1-yl)pyrazolo[1,5-a]pyrimidine](/img/structure/B2405396.png)
![3-(3-Chlorophenyl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]propanamide](/img/structure/B2405398.png)
![(4-([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl)(6-ethoxypyridazin-3-yl)methanone](/img/structure/B2405401.png)
![1-(4-Chlorobenzoyl)-3-(4-fluorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione](/img/structure/B2405403.png)
![(2E)-2-[(4-chlorophenyl)methylidene]-4,4-dimethyl-3-oxopentanenitrile](/img/structure/B2405404.png)